Cas no 11095-43-5 (Benzothiophene)

Benzothiophene structure

Product Name:Benzothiophene

CAS No:11095-43-5

Molecular Formula:C₈H₆S

Molecular Weight:134.19824

CID:97283

PubChem ID:7221

Benzothiophene Properties

Names and Identifiers

- Benzothiophene
- 1-BENZOTHIOPHEN
- 1-benzothiophene
- 2,3-Benzothiophene
- BDBM50167948
- Thianaphthene, 95%
- THIANAPHTHENE [MI]
- BIDD:GT0845
- Thianaphthene, 98%
- Thionaphthene
- Benzo[b]thiophene-D6
- NS00020042
- benzo[b]-thiophene
- GEO-00284
- C8H6S
- SCHEMBL7023
- EN300-36787
- Benzothiophene-5-D
- NSC-47196
- MFCD31699976
- Q419709
- Thianapthene
- AKOS005258172
- CS-D1193
- Benzothiofuran
- CHEMBL87112
- 95-15-8
- UNII-073790YQ2G
- 1-Thiaindene
- CHEBI:35858
- AI3-15523
- Thianaphthen
- Thianaftene
- Z370711590
- Benzothiophen
- NSC 47196
- PS-5775
- Thianaphtene
- Benzo[b]thiophene
- 1444206-31-8
- hydrobenzothiophene
- AM20041456
- InChI=1/C8H6S/c1-2-4-8-7(3-1)5-6-9-8/h1-6
- MFCD00005864
- 13730-27-3
- NSC47196
- BENZO(B)THIOPHENE
- B0093
- F0001-2267
- 073790YQ2G
- A847764
- EINECS 202-395-7
- DTXSID2052736
- A845195
- FT-0622686
- SY246286
- Thianaphthene
- 11095-43-5
- Q-100899
- +Expand
- InChIKey： FCEHBMOGCRZNNI-UHFFFAOYSA-N
- Inchi： 1S/C8H6S/c1-2-4-8-7(3-1)5-6-9-8/h1-6H
- SMILES： S1C2C=CC=CC=2C=C1

Computed Properties

Exact Mass: 134.01908
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 0
Monoisotopic Mass: 134.019021
Heavy Atom Count: 9
Complexity: 101
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 3.1
Topological Polar Surface Area: 28.2

Experimental Properties

PSA: 0
Boiling Point: 221 °C at 760 mmHg
Melting Point: 32.0 °C
Flash Point: 62 °C
Density: 1.187

Benzothiophene Related Literature

1. Bacterial dioxygenase- and monooxygenase-catalysed sulfoxidation of benzo[b]thiophenes

Derek R. Boyd,Narain D. Sharma,Brian McMurray,Simon A. Haughey,Christopher C. R. Allen,John T. G. Hamilton,W. Colin McRoberts,Rory A. More O'Ferrall,Jasmina Nikodinovic-Runic,Lydie A. Coulombel,Kevin E. O'Connor Org. Biomol. Chem. 2012 10 782
2. Chemoselective Ullmann coupling at room temperature: a facile access to 2-aminobenzo[b]thiophenes

Manojkumar Janni,Annaram Thirupathi,Sahil Arora,S. Peruncheralathan Chem. Commun. 2017 53 8439
3. Microwave-assisted synthesis of 3-aminobenzo[b]thiophene scaffolds for the preparation of kinase inhibitors

Mark C. Bagley,Jessica E. Dwyer,Maria D. Beltran Molina,Alexander W. Rand,Hayley L. Rand,Nicholas C. O. Tomkinson Org. Biomol. Chem. 2015 13 6814
4. Dioxygenase-catalysed oxidation of monosubstituted thiophenes: sulfoxidation versus dihydrodiol formation

Derek R. Boyd,Narain D. Sharma,Nimal Gunaratne,Simon A. Haughey,Martina A. Kennedy,John F. Malone,Christopher C. R. Allen,Howard Dalton Org. Biomol. Chem. 2003 1 984
5. Toluene dioxygenase-catalyzed cis-dihydroxylation of benzo[b]thiophenes and benzo[b]furans: synthesis of benzo[b]thiophene 2,3-oxide

Derek R. Boyd,Narain D. Sharma,Ian N. Brannigan,Timothy A. Evans,Simon A. Haughey,Brian T. McMurray,John F. Malone,Peter B. A. McIntyre,Paul J. Stevenson,Christopher C. R. Allen Org. Biomol. Chem. 2012 10 7292
6. Effect of substitution on the ultrafast deactivation of the excited state of benzo[b]thiophene-arylamines

J. Pina,M.-J. R. P. Queiroz,J. Seixas de Melo Photochem. Photobiol. Sci. 2016 15 1029
7. Effect of C–H…X interactions (X = O, S, π) in the supramolecular arrangements of 3-ferrocenyl-methoxybenzo[b]thiophene isomers

J. L. Ferreira da Silva,André P. Ferreira,M. Matilde Marques,Shrika G. Harjivan,M. Fátima M. da Piedade,M. Teresa Duarte CrystEngComm 2011 13 1638
8. Enantioselective construction of tricyclic pyrrolidine-fused benzo[b]thiophene 1,1-dioxide derivatives via copper(i)-catalyzed asymmetric 1,3-dipolar cycloaddition

Hua Deng,Fu-Sheng He,Cong-Shan Li,Wu-Lin Yang,Wei-Ping Deng Org. Chem. Front. 2017 4 2343
9. Efficient synthesis of chiral 2,3-dihydro-benzo[b]thiophene 1,1-dioxides via Rh-catalyzed hydrogenation

Gongyi Liu,Heng Zhang,Yi Huang,Zhengyu Han,Gang Liu,Yuanhua Liu,Xiu-Qin Dong,Xumu Zhang Chem. Sci. 2019 10 2507
10. One-pot synthesis of 2,3-substituted benzo[b]thiophenes via Cu(i) catalysed intramolecular cyclisation from dithioesters

Nagarakere. C. Sandhya,Kebbahalli. N. Nandeesh,Kanchugarakoppal. S. Rangappa,Sannaiah. Ananda RSC Adv. 2015 5 29939

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